Cas no 141342-46-3 (ethyl 5-(chloromethyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-(chloromethyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 141342-46-3
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• MDL: MFCD30377363
• CID: 5160145
• Update Time: 2026-03-04

ethyl 5-(chloromethyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(chloromethyl)-1-methyl-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 5-(chloromethyl)-1-methyl-, ethyl ester

• MDL： MFCD30377363
• Inchi： 1S/C8H11ClN2O2/c1-3-13-8(12)6-5-10-11(2)7(6)4-9/h5H,3-4H2,1-2H3
• InChI Key： JCXVNOOFBMHSDL-UHFFFAOYSA-N
• SMILES： N1(C)C(CCl)=C(C(OCC)=O)C=N1

Additional information on ethyl 5-(chloromethyl)-1-methyl-1H-pyrazole-4-carboxylate

Ethyl 5-(Chloromethyl)-1-Methyl-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Ethyl 5-(chloromethyl)-1-methyl-1H-pyrazole-4-carboxylate, with CAS No. 141342-46-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry and material science. This compound is notable for its unique structure, which combines a pyrazole ring with a chloromethyl group and an ethyl ester moiety. The pyrazole core, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the compound's stability and reactivity. The chloromethyl group introduces additional functionality, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of ethyl 5-(chloromethyl)-1-methyl-1H-pyrazole-4-carboxylate in the development of advanced materials. Researchers have explored its role in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and electronic materials. The compound's ability to undergo various transformations, such as nucleophilic substitution and cyclization reactions, has made it a key building block in modern organic chemistry.

The synthesis of ethyl 5-(chloromethyl)-1-methyl-1H-pyrazole-4-carboxylate involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by functionalization with the chloromethyl group and the introduction of the ethyl ester moiety. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of this synthesis, making it more accessible for large-scale production.

In terms of applications, ethyl 5-(chloromethyl)-1-methyl-1H-pyrazole-4-carboxylate has found utility in the development of bioactive compounds. Its structure allows for easy modification, enabling researchers to design molecules with specific biological activities. For instance, derivatives of this compound have been investigated for their potential as antimicrobial agents and anticancer drugs. These studies underscore its importance in drug discovery and development.

Moreover, ethyl 5-(chloromethyl)-1-methyl-1H-pyrazole-4-carboxylate has been employed in the synthesis of functional polymers. Its ability to participate in polymerization reactions has led to the creation of materials with tailored properties, such as improved mechanical strength and thermal stability. These polymers find applications in industries ranging from electronics to biomedical devices.

Recent research has also focused on the environmental impact of ethyl 5-(chloromethyl)-1-methyl-1H-pyrazole-4-carboxylate. Studies have been conducted to assess its biodegradability and toxicity, ensuring that its use aligns with sustainable practices. This compound's compatibility with green chemistry principles further enhances its appeal as a valuable chemical intermediate.

In conclusion, ethyl 5-(chloromethyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 141342-46-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, versatile reactivity, and wide range of applications make it an essential component in modern chemical research and industry.